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Compound of Interest

Compound Name: (R)-1-Boc-2-ethylPiperazine

Cat. No.: B112577

Chemical Profile: (R)-1-Boc-2-ethylpiperazine

(R)-1-Boc-2-ethylpiperazine is a chiral organic compound commonly used as a building block
in medicinal chemistry and drug discovery. This guide provides its core chemical properties,
specifically its molecular formula and weight.

Chemical Properties

The fundamental chemical identifiers for (R)-1-Boc-2-ethylpiperazine are its molecular
formula, which details the elemental composition, and its molecular weight, representing the
mass of one mole of the substance.

Property Value

Molecular Formula C11H22N202[1][2][3][4][5]

Molecular Weight 214.31 g/mol [3][4][5]

IUPAC Name tert-butyl (R)-2-ethylpiperazine-1-carboxylate[3]
CAS Number 393781-70-9[1][2][3]

The structure consists of a piperazine ring substituted with an ethyl group at the second
position and a tert-butoxycarbonyl (Boc) protecting group on one of the nitrogen atoms. The "
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(R)" designation specifies the stereochemistry at the chiral center where the ethyl group is
attached.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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